Cas no 154258-14-7 (2'-Chloro-3'-methyl-5'-nitroacetophenone)

• Product Name: 2'-Chloro-3'-methyl-5'-nitroacetophenone
• CAS No: 154258-14-7
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5005968
• Update Time: 2025-07-23

2'-Chloro-3'-methyl-5'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-3'-methyl-5'-nitroacetophenone

• Inchi： 1S/C9H8ClNO3/c1-5-3-7(11(13)14)4-8(6(2)12)9(5)10/h3-4H,1-2H3
• InChI Key： LSDFRXIVKUEHFY-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Additional information on 2'-Chloro-3'-methyl-5'-nitroacetophenone

Introduction to 2'-Chloro-3'-methyl-5'-nitroacetophenone (CAS No. 154258-14-7)

2'-Chloro-3'-methyl-5'-nitroacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 154258-14-7, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of nitroaromatic derivatives, which have garnered considerable attention due to their versatile applications in medicinal chemistry and material science. The structural features of 2'-Chloro-3'-methyl-5'-nitroacetophenone, including the presence of both chloro and nitro substituents on an acetophenone backbone, make it a valuable precursor for further functionalization and derivatization.

The synthesis of 2'-Chloro-3'-methyl-5'-nitroacetophenone typically involves multi-step reactions, often starting from commercially available aromatic compounds such as acetophenone. The introduction of the chloro group at the 2-position and the methyl group at the 3-position, followed by nitration at the 5-position, requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been explored to optimize the production of this compound while minimizing environmental impact.

In recent years, 2'-Chloro-3'-methyl-5'-nitroacetophenone has been extensively studied for its potential applications in drug development. The nitroaromatic moiety is known for its ability to participate in various chemical transformations, making it a preferred building block for designing novel therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chloro substituent further enhances its reactivity, allowing for further functionalization via cross-coupling reactions, nucleophilic substitutions, and other palladium-catalyzed processes.

One of the most compelling aspects of 2'-Chloro-3'-methyl-5'-nitroacetophenone is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop compounds with targeted pharmacological effects. For example, modifications at the 4-position of the aromatic ring can introduce additional functional groups that modulate binding affinity to biological targets. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for various therapeutic indications.

The pharmaceutical industry has shown particular interest in 2'-Chloro-3'-methyl-5'-nitroacetophenone due to its potential as a scaffold for antitumor agents. Studies have demonstrated that nitroaromatic compounds can induce apoptosis in cancer cells by generating reactive oxygen species or by inhibiting key enzymatic pathways involved in cell proliferation. The presence of both chloro and nitro groups in 2'-Chloro-3'-methyl-5'-nitroacetophenone enhances its ability to interact with biological macromolecules, thereby increasing its therapeutic efficacy.

From a material science perspective, 2'-Chloro-3 '-methyl -5 '-nit roacetoph enone has also been explored for its applications in advanced materials. Its ability to undergo polymerization or copolymerization with other monomers makes it a candidate for developing novel polymers with tailored properties. These materials could find applications in coatings, adhesives, and even electronic components due to their unique chemical and physical characteristics.

The environmental impact of synthesizing and handling 2 '-Ch lor o -3 '-me thyl -5 '-ni troa cet o phen one is another critical consideration. Modern synthetic routes emphasize sustainability by reducing waste generation and minimizing hazardous byproducts. Green chemistry principles have been incorporated into the production process, ensuring that the compound is manufactured responsibly without compromising on yield or purity.

Future research directions for 2 '-Ch lor o -3 '-me thyl -5 '-ni troa cet o phen one include exploring novel synthetic pathways that could further improve its accessibility and cost-effectiveness. Additionally, investigating its role in developing next-generation therapeutics remains a priority. The growing interest in precision medicine has spurred efforts to design compounds with enhanced selectivity and reduced side effects, making 2 '-Ch lor o -3 '-me thyl -5 '-ni troa cet o phen one an attractive candidate for such endeavors.

In conclusion,2 '-Ch lor o -3 '-me thyl -5 '-ni troa cet o phen one (CAS No. 154258-14-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for drug discovery and material development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in organic synthesis and medicinal chemistry.